Cas no 1123242-53-4 (8-benzyl-2,8-diazaspiro[4.5]decan-1-one)

8-Benzyl-2,8-diazaspiro[4.5]decan-1-one is a spirocyclic compound featuring a benzyl-substituted diazaspiro[4.5]decane core. This structure offers a rigid, three-dimensional framework, making it valuable in medicinal chemistry as a scaffold for drug discovery. The spirocyclic motif enhances conformational stability, while the benzyl group provides opportunities for further functionalization. Its unique geometry can improve binding affinity and selectivity in target interactions, particularly in central nervous system (CNS) and receptor modulation applications. The compound's synthetic versatility allows for derivatization, enabling the exploration of structure-activity relationships. High purity and well-defined stereochemistry are critical for its use in preclinical research and lead optimization studies.
8-benzyl-2,8-diazaspiro[4.5]decan-1-one structure
1123242-53-4 structure
Product Name:8-benzyl-2,8-diazaspiro[4.5]decan-1-one
CAS No:1123242-53-4
MF:C15H20N2O
MW:244.332103729248
MDL:MFCD11109549
CID:827862
PubChem ID:46835436
Update Time:2025-06-06

8-benzyl-2,8-diazaspiro[4.5]decan-1-one Chemical and Physical Properties

Names and Identifiers

    • 8-benzyl-2,8-diazaspiro[4.5]decan-1-one
    • AG-C-29297
    • AK-54416
    • ANW-52606
    • CTK7H6361
    • KB-67832
    • MolPort-009-199-826
    • SureCN3647086
    • CS-0000464
    • DTXSID40676400
    • MFCD11109549
    • AKOS005146443
    • DB-026438
    • SCHEMBL3647086
    • 1123242-53-4
    • YDCQDXRNSYBVDA-UHFFFAOYSA-N
    • D72440
    • YUB24253
    • MDL： MFCD11109549
    • Inchi： 1S/C15H20N2O/c18-14-15(6-9-16-14)7-10-17(11-8-15)12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
    • InChI Key： YDCQDXRNSYBVDA-UHFFFAOYSA-N
    • SMILES： O=C1C2(CCN1)CCN(CC1C=CC=CC=1)CC2

Computed Properties

  • Exact Mass: 244.15800
  • Monoisotopic Mass: 244.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.15
  • PSA: 32.34000
  • LogP: 2.05540

8-benzyl-2,8-diazaspiro[4.5]decan-1-one Security Information

  • HazardClass：IRRITANT

8-benzyl-2,8-diazaspiro[4.5]decan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-benzyl-2,8-diazaspiro[4.5]decan-1-one Pricemore >>

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